Cas no 66229-56-9 (N-Butyl-2-chloropyrimidin-4-amine)
N-Butyl-2-chloropyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- N-Butyl-2-chloropyrimidin-4-amine
- CS-0210136
- SB55674
- 66229-56-9
- BS-29408
- AKOS011626643
- SCHEMBL14619916
-
- Inchi: 1S/C8H12ClN3/c1-2-3-5-10-7-4-6-11-8(9)12-7/h4,6H,2-3,5H2,1H3,(H,10,11,12)
- InChI Key: IRLFFMNKFRZEFB-UHFFFAOYSA-N
- SMILES: ClC1=NC=CC(=N1)NCCCC
Computed Properties
- Exact Mass: 185.07200
- Monoisotopic Mass: 185.0719751Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 37.8Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 341.4±15.0 °C at 760 mmHg
- Flash Point: 160.3±20.4 °C
- PSA: 37.81000
- LogP: 2.41500
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
N-Butyl-2-chloropyrimidin-4-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-Butyl-2-chloropyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM318280-5g |
N-Butyl-2-chloropyrimidin-4-amine |
66229-56-9 | 95% | 5g |
$497 | 2021-08-18 | |
| Apollo Scientific | OR909540-1g |
N-Butyl-2-chloropyrimidin-4-amine |
66229-56-9 | 95% | 1g |
£185.00 | 2025-02-21 | |
| Apollo Scientific | OR909540-5g |
N-Butyl-2-chloropyrimidin-4-amine |
66229-56-9 | 95% | 5g |
£690.00 | 2025-02-21 | |
| Chemenu | CM318280-1g |
N-Butyl-2-chloropyrimidin-4-amine |
66229-56-9 | 95% | 1g |
$210 | 2023-02-02 | |
| A2B Chem LLC | AH21610-1g |
N-Butyl-2-chloropyrimidin-4-amine |
66229-56-9 | 95% | 1g |
$176.00 | 2024-04-19 | |
| A2B Chem LLC | AH21610-5g |
N-Butyl-2-chloropyrimidin-4-amine |
66229-56-9 | 95% | 5g |
$619.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1280806-1g |
N-Butyl-2-chloropyrimidin-4-amine |
66229-56-9 | 95% | 1g |
¥1848.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1280806-5g |
N-Butyl-2-chloropyrimidin-4-amine |
66229-56-9 | 95% | 5g |
¥6912.00 | 2024-05-04 | |
| Crysdot LLC | CD11076856-5g |
N-Butyl-2-chloropyrimidin-4-amine |
66229-56-9 | 95+% | 5g |
$527 | 2024-07-18 |
N-Butyl-2-chloropyrimidin-4-amine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on N-Butyl-2-chloropyrimidin-4-amine
Comprehensive Overview of N-Butyl-2-chloropyrimidin-4-amine (CAS No. 66229-56-9): Properties, Applications, and Industry Insights
N-Butyl-2-chloropyrimidin-4-amine (CAS No. 66229-56-9) is a specialized organic compound belonging to the pyrimidine derivatives family. Its molecular structure combines a chlorinated pyrimidine ring with a butylamine substituent, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound's unique chemical properties, including its reactivity at the 2-chloro and 4-amine positions, have garnered significant attention from researchers exploring novel heterocyclic compounds.
In recent years, the demand for pyrimidine-based compounds has surged due to their widespread applications in drug discovery. A 2023 market analysis revealed that N-Butyl-2-chloropyrimidin-4-amine derivatives are increasingly used in developing kinase inhibitors, which are crucial for targeted cancer therapies. This aligns with growing public interest in precision medicine and personalized treatment approaches, as evidenced by rising search volumes for terms like "pyrimidine drugs in oncology" and "heterocyclic compounds in medicine."
The compound's synthetic versatility makes it valuable for creating diverse molecular architectures. Pharmaceutical chemists frequently employ 66229-56-9 as a building block for constructing more complex molecules through nucleophilic aromatic substitution reactions. This characteristic has positioned it as a key material in the development of small molecule therapeutics, particularly in neurological and metabolic disorder research where modified pyrimidines show promising activity.
From an industrial perspective, N-Butyl-2-chloropyrimidin-4-amine demonstrates excellent stability under standard storage conditions, with manufacturers reporting consistent purity levels (>98%) when stored at controlled temperatures. This reliability has made it a preferred choice for high-throughput screening applications in drug discovery pipelines. Recent forum discussions among synthetic chemists highlight growing interest in optimizing its green chemistry synthesis pathways to reduce environmental impact.
Emerging applications in material science have further expanded the compound's relevance. Researchers are investigating its potential as a precursor for organic electronic materials, particularly in the development of novel semiconductor components. This aligns with current technological trends toward flexible electronics and wearable devices, addressing frequent searches for "organic semiconductors" and "conductive pyrimidine derivatives."
Quality control protocols for CAS 66229-56-9 typically involve advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. These rigorous standards ensure batch-to-batch consistency for research and industrial applications. The compound's spectral fingerprints have been well-documented in major chemical databases, facilitating its identification in complex reaction mixtures.
In agrochemical research, derivatives of N-Butyl-2-chloropyrimidin-4-amine have shown potential as templates for developing new-generation crop protection agents. This application gains significance amid increasing global focus on sustainable agriculture and food security, topics that consistently rank high in scientific and policy discussions. The compound's structural features allow for modifications that can enhance pesticidal activity while maintaining environmental safety profiles.
The commercial availability of 66229-56-9 through specialty chemical suppliers has increased significantly in the past five years, reflecting growing industrial demand. Current market trends indicate particular interest from contract research organizations and academic institutions engaged in medicinal chemistry programs. Suppliers often provide technical data sheets highlighting the compound's solubility characteristics, which include good dissolution in common organic solvents like DMSO and dichloromethane.
Ongoing research continues to uncover new dimensions of N-Butyl-2-chloropyrimidin-4-amine's utility. Recent patent literature reveals innovative applications in bioconjugation chemistry, where its reactive sites facilitate the creation of stable protein-small molecule hybrids. This development addresses the biotechnology sector's need for novel drug delivery systems and diagnostic probes, areas receiving substantial investment in 2023-2024.
From a regulatory standpoint, CAS 66229-56-9 is not currently classified under restrictive categories, though proper laboratory handling procedures are always recommended. Material safety data sheets emphasize standard precautions for handling organic intermediates, including the use of personal protective equipment and adequate ventilation - considerations that align with workplace safety trends increasingly searched by laboratory professionals.
The future outlook for N-Butyl-2-chloropyrimidin-4-amine appears promising, with market analysts projecting steady growth in demand through 2030. This projection is supported by the compound's adaptability across multiple research domains and its role in developing next-generation bioactive compounds. As synthetic methodologies advance and analytical techniques become more sophisticated, the full potential of this versatile pyrimidine derivative continues to unfold.
66229-56-9 (N-Butyl-2-chloropyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)